![molecular formula C21H24N2O5S B4750738 N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide](/img/structure/B4750738.png)
N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide
Overview
Description
N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been found to possess a range of biological activities.
Scientific Research Applications
N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide X has been extensively studied for its potential therapeutic applications. It has been found to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use as an anti-epileptic drug.
Mechanism of Action
N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide X exerts its biological effects by inhibiting the activity of specific enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound X has been found to possess a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory mediators. It has also been found to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide X has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been extensively studied for its biological activities, which makes it a useful tool for studying specific biological processes. However, one limitation of this compound X is that it has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide X. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties. Another potential direction is to study its potential use as an anti-epileptic drug. In addition, further studies are needed to investigate the safety and efficacy of this compound X in humans. Overall, this compound X is a promising compound that has the potential to be developed into a therapeutic agent for a range of diseases.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-(4-piperidin-1-ylsulfonylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5S/c1-16(24)17-6-5-7-18(14-17)22-21(25)15-28-19-8-10-20(11-9-19)29(26,27)23-12-3-2-4-13-23/h5-11,14H,2-4,12-13,15H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHNYQUZPKOWAPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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